Cas no 1185165-45-0 (4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride)

• Product Name: 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride
• CAS No: 1185165-45-0
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 3045718
• PubChem ID: 46735632
• Update Time: 2025-10-31

4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Isopropylphenoxy)methyl]piperidinehydrochloride
• AKOS015846654
• 4-((3-Isopropylphenoxy)methyl)piperidine hydrochloride
• 4-[(3-Isopropylphenoxy)methyl]piperidine hydrochloride
• 4-[(3-propan-2-ylphenoxy)methyl]piperidine;hydrochloride
• 4-(3-isopropylphenoxymethyl)piperidine hydrochloride
• 4-((3-Isopropylphenoxy)methyl)piperidinehydrochloride
• 1185165-45-0
• 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride

• Inchi： 1S/C15H23NO.ClH/c1-12(2)14-4-3-5-15(10-14)17-11-13-6-8-16-9-7-13;/h3-5,10,12-13,16H,6-9,11H2,1-2H3;1H
• InChI Key： CLEAZRKFXROXAB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(C)C)C=1)CC1CCNCC1.Cl

Computed Properties

• Exact Mass: 269.1546421g/mol
• Monoisotopic Mass: 269.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride

Introduction to 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride (CAS No: 1185165-45-0)

4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride, with the chemical identifier CAS No: 1185165-45-0, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and roles in drug development. The presence of the 3-Isopropylphenoxy moiety in its molecular structure contributes to its distinct pharmacological profile, making it a subject of interest for further investigation.

In recent years, there has been a growing interest in developing novel psychoactive substances that can modulate central nervous system (CNS) activity. Piperidine derivatives, in particular, have shown promise in this regard due to their ability to interact with various neurotransmitter systems. The compound 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride is no exception and has been studied for its potential effects on serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function.

The synthesis of 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the piperidine ring followed by the introduction of the phenoxy group and the methyl side chain. Advanced synthetic techniques such as nucleophilic substitution and catalytic hydrogenation have been employed to achieve the desired product with minimal by-products.

One of the most compelling aspects of 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride is its potential as a lead compound for further drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors that are implicated in neurological disorders. Preliminary studies suggest that this compound may exhibit properties such as analgesic, anxiolytic, and anti-emetic effects, making it a promising candidate for treating conditions like chronic pain, anxiety disorders, and nausea.

The pharmacokinetic properties of 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride are also of great interest. Its hydrochloride salt form enhances solubility, which can improve bioavailability and therapeutic efficacy. Studies have shown that this compound has a moderate half-life, allowing for once or twice daily dosing in potential therapeutic regimens. Additionally, its metabolic pathways have been investigated to understand how it is processed by the body, which is crucial for predicting side effects and optimizing dosages.

In vitro studies have been instrumental in elucidating the mechanism of action of 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride. These studies have revealed that it can interact with serotonin reuptake transporters (SERTs) and dopamine transporters (DATs), suggesting its potential as an antidepressant or stimulant-like agent. Furthermore, its ability to modulate other neurotransmitter systems has opened up possibilities for treating a wide range of CNS disorders.

The safety profile of 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride is another critical area of research. Animal models have been used to assess its toxicity and potential side effects. Initial findings indicate that it is generally well-tolerated at therapeutic doses but may cause some adverse effects at higher concentrations. These include dizziness, nausea, and sedation, which are common among many psychoactive substances. Further research is needed to fully understand its safety profile and to identify any long-term risks associated with its use.

The development of new pharmaceuticals often involves rigorous testing in clinical trials to evaluate their efficacy and safety in humans. While 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride has shown promise in preclinical studies, it has not yet advanced to human trials. However, researchers are optimistic about its potential based on the encouraging results observed in animal models. If future clinical trials confirm its therapeutic benefits, it could become a valuable addition to the pharmacopeia for treating various neurological conditions.

The regulatory landscape for new psychoactive substances is complex and constantly evolving. Companies and researchers must navigate stringent guidelines set by agencies such as the FDA and EMA to bring new drugs to market. The development of 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride will need to adhere to these regulations, ensuring that all safety and efficacy data are thoroughly reviewed before approval.

In conclusion, 4-(3-Isopropylphenoxy)methylpiperidine Hydrochloride (CAS No: 1185165-45-0) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and interactions with CNS receptors make it a promising candidate for developing new treatments for neurological disorders. While more research is needed to fully understand its therapeutic benefits and safety profile, preliminary findings are encouraging and warrant further investigation into its applications in medicine.